Cas no 2418671-77-7 ({3-azido-5-(fluorosulfonyl)oxy-4-methylphenyl}methanesulfonyl chloride)

• Product Name: {3-azido-5-(fluorosulfonyl)oxy-4-methylphenyl}methanesulfonyl chloride
• CAS No: 2418671-77-7
• MF: C₈H₇ClFN₃O₅S₂
• MW: 343.739681482315
• CID: 5605352
• PubChem ID: 165770014
• Update Time: 2025-07-01

{3-azido-5-(fluorosulfonyl)oxy-4-methylphenyl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• {3-azido-5-[(fluorosulfonyl)oxy]-4-methylphenyl}methanesulfonyl chloride
• EN300-26628034
• 2418671-77-7
• {3-azido-5-(fluorosulfonyl)oxy-4-methylphenyl}methanesulfonyl chloride

• Inchi： 1S/C8H7ClFN3O5S2/c1-5-7(12-13-11)2-6(4-19(9,14)15)3-8(5)18-20(10,16)17/h2-3H,4H2,1H3
• InChI Key： ZOUPNYQNACCUMO-UHFFFAOYSA-N
• SMILES： ClS(CC1C=C(C(C)=C(C=1)OS(=O)(=O)F)N=[N+]=[N-])(=O)=O

Computed Properties

• Exact Mass: 342.9499685g/mol
• Monoisotopic Mass: 342.9499685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 109Ų

Additional information on {3-azido-5-(fluorosulfonyl)oxy-4-methylphenyl}methanesulfonyl chloride

Introduction to {3-azido-5-(fluorosulfonyl)oxy-4-methylphenyl}methanesulfonyl chloride (CAS No. 2418671-77-7)

{3-azido-5-(fluorosulfonyl)oxy-4-methylphenyl}methanesulfonyl chloride} is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2418671-77-7, is a versatile intermediate with applications spanning multiple areas of synthetic chemistry and drug development. Its unique structural features, including the presence of both azido and fluorosulfonyl groups, make it a valuable building block for the synthesis of more complex molecules.

The {fluorosulfonyl}oxy substituent in the molecular structure imparts unique reactivity and electronic properties, making this compound particularly useful in the design of novel pharmaceutical agents. The {azido} group, on the other hand, offers a handle for further functionalization through processes such as reduction or displacement reactions. These characteristics have positioned {3-azido-5-(fluorosulfonyl)oxy-4-methylphenyl}methanesulfonyl chloride as a key reagent in the development of new therapeutic compounds.

In recent years, there has been a growing interest in the use of fluorinated sulfonyl compounds in medicinal chemistry due to their enhanced metabolic stability and improved binding affinity to biological targets. The introduction of fluorine atoms into drug molecules often leads to increased bioavailability and reduced susceptibility to degradation by metabolic enzymes. This has spurred research into new synthetic methodologies that can efficiently incorporate fluorosulfonyl groups into target structures.

{3-azido-5-(fluorosulfonyl)oxy-4-methylphenyl}methanesulfonyl chloride has been employed in several cutting-edge research projects aimed at developing innovative therapeutic strategies. For instance, its application in the synthesis of kinase inhibitors has shown promise in preclinical studies. Kinase enzymes are critical targets in oncology and inflammatory diseases, and their inhibition can lead to significant therapeutic benefits. The compound's ability to serve as a precursor for such inhibitors highlights its importance in modern drug discovery.

Moreover, the {methylphenyl} moiety in the compound's structure contributes to its overall stability and reactivity profile. This aromatic ring system can participate in various organic transformations, allowing for further diversification of the molecular framework. Researchers have leveraged these properties to explore novel synthetic pathways that could lead to the development of next-generation pharmaceuticals.

The role of {3-azido-5-(fluorosulfonyl)oxy-4-methylphenyl}methanesulfonyl chloride extends beyond its use as a synthetic intermediate. It has also been investigated for its potential applications in materials science, particularly in the development of advanced polymers and coatings. The unique combination of functional groups present in this compound makes it an attractive candidate for creating materials with tailored properties.

Recent advancements in computational chemistry have further enhanced the utility of {3-azido-5-(fluorosulfonyl)oxy-4-methylphenyl}methanesulfonyl chloride. Molecular modeling studies have provided insights into its interactions with biological targets, aiding researchers in designing more effective drug candidates. These computational approaches are complemented by experimental investigations, which continue to refine our understanding of this compound's reactivity and applications.

The synthesis of {3-azido-5-(fluorosulfonyl)oxy-4-methylphenyl}methanesulfonyl chloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of both azido and fluorosulfonyl groups necessitates careful optimization to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in industrial applications.

In conclusion, {3-azido-5-(fluorosulfonyl)oxy-4-methylphenyl}methanesulfonyl chloride (CAS No. 2418671-77-7) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique structural features and reactivity make it a valuable tool for synthesizing complex molecules with therapeutic applications. As research continues to uncover new uses for this compound, its importance is likely to grow further, driving innovation across multiple scientific disciplines.